Cas no 1565061-57-5 (Piperidine, 3-(3-buten-1-yl)-)
Piperidine, 3-(3-buten-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 3-(3-buten-1-yl)-
- 3-But-3-enylpiperidine
- 1565061-57-5
- 3-(but-3-en-1-yl)piperidine
- EN300-4384219
-
- Inchi: 1S/C9H17N/c1-2-3-5-9-6-4-7-10-8-9/h2,9-10H,1,3-8H2
- InChI Key: IFANOYFXELISQU-UHFFFAOYSA-N
- SMILES: N1CCCC(CCC=C)C1
Computed Properties
- Exact Mass: 139.136099547g/mol
- Monoisotopic Mass: 139.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 98.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 0.827±0.06 g/cm3(Predicted)
- Boiling Point: 189.7±9.0 °C(Predicted)
- pka: 10.43±0.10(Predicted)
Piperidine, 3-(3-buten-1-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4384219-0.05g |
3-(but-3-en-1-yl)piperidine |
1565061-57-5 | 95.0% | 0.05g |
$245.0 | 2025-03-15 | |
| Enamine | EN300-4384219-0.1g |
3-(but-3-en-1-yl)piperidine |
1565061-57-5 | 95.0% | 0.1g |
$366.0 | 2025-03-15 | |
| Enamine | EN300-4384219-0.25g |
3-(but-3-en-1-yl)piperidine |
1565061-57-5 | 95.0% | 0.25g |
$524.0 | 2025-03-15 | |
| Enamine | EN300-4384219-0.5g |
3-(but-3-en-1-yl)piperidine |
1565061-57-5 | 95.0% | 0.5g |
$824.0 | 2025-03-15 | |
| Enamine | EN300-4384219-1.0g |
3-(but-3-en-1-yl)piperidine |
1565061-57-5 | 95.0% | 1.0g |
$1057.0 | 2025-03-15 | |
| Enamine | EN300-4384219-2.5g |
3-(but-3-en-1-yl)piperidine |
1565061-57-5 | 95.0% | 2.5g |
$2071.0 | 2025-03-15 | |
| Enamine | EN300-4384219-5.0g |
3-(but-3-en-1-yl)piperidine |
1565061-57-5 | 95.0% | 5.0g |
$3065.0 | 2025-03-15 | |
| Enamine | EN300-4384219-10.0g |
3-(but-3-en-1-yl)piperidine |
1565061-57-5 | 95.0% | 10.0g |
$4545.0 | 2025-03-15 | |
| 1PlusChem | 1P028ZQZ-50mg |
3-(but-3-en-1-yl)piperidine |
1565061-57-5 | 95% | 50mg |
$354.00 | 2024-06-20 | |
| 1PlusChem | 1P028ZQZ-100mg |
3-(but-3-en-1-yl)piperidine |
1565061-57-5 | 95% | 100mg |
$515.00 | 2024-06-20 |
Piperidine, 3-(3-buten-1-yl)- Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on Piperidine, 3-(3-buten-1-yl)-
Piperidine, 3-(3-buten-1-yl) (CAS No. 1565061-57-5): An Overview of a Versatile Organic Compound
Piperidine, 3-(3-buten-1-yl) (CAS No. 1565061-57-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its piperidine ring, which is substituted with a 3-buten-1-yl group, making it a valuable intermediate in the development of novel drugs and materials.
The piperidine ring is a six-membered cyclic amine that is widely used in the synthesis of pharmaceuticals due to its ability to enhance the solubility and bioavailability of drug molecules. The 3-buten-1-yl group, on the other hand, introduces a degree of unsaturation and flexibility to the molecule, which can influence its reactivity and biological activity. This combination of features makes Piperidine, 3-(3-buten-1-yl) an attractive candidate for a wide range of applications.
In the field of pharmaceutical research, Piperidine, 3-(3-buten-1-yl) has been explored as a potential lead compound for the development of new drugs. Recent studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and analgesic effects. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 reported that derivatives of Piperidine, 3-(3-buten-1-yl) demonstrated significant anti-inflammatory activity in both in vitro and in vivo models. These findings suggest that this compound could be further optimized to develop more effective treatments for inflammatory diseases.
Moreover, Piperidine, 3-(3-buten-1-yl) has been investigated for its potential as a building block in the synthesis of complex organic molecules. The presence of the piperidine ring and the 3-buten-1-yl group provides multiple reactive sites that can be exploited for the construction of intricate molecular architectures. This versatility has led to its use in the development of new materials with unique properties, such as polymers with enhanced mechanical strength and thermal stability.
In addition to its pharmaceutical and materials science applications, Piperidine, 3-(3-buten-1-yl) has also been studied for its role in chemical synthesis. The compound serves as an excellent starting material for various synthetic transformations due to its reactivity and functional group compatibility. For example, it can be readily converted into a wide range of derivatives through reactions such as alkylation, acylation, and halogenation. These transformations enable chemists to tailor the properties of the final product to meet specific requirements.
The synthesis of Piperidine, 3-(3-buten-1-yl) typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of piperidine with an appropriate alkene or alkyne precursor under suitable conditions. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these reactions, making it easier to produce high-quality Piperidine, 3-(3-buten-1-yl) on both laboratory and industrial scales.
Despite its numerous advantages, the use of Piperidine, 3-(3-buten-1-yl) also comes with certain challenges. One key consideration is its potential toxicity and environmental impact. While no significant adverse effects have been reported at low concentrations, it is essential to handle this compound with care and follow appropriate safety protocols during synthesis and application. Additionally, ongoing research is focused on developing more sustainable and environmentally friendly methods for its production.
In conclusion, Piperidine, 3-(3-buten-1-yl) (CAS No. 1565061-57-5) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides opportunities for the development of novel drugs and materials with improved properties. As research in this area continues to advance, it is likely that new applications and derivatives of Piperidine, 3-(3-buten-1-yl) will emerge, further expanding its utility in various fields.
1565061-57-5 (Piperidine, 3-(3-buten-1-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)